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Compound of Interest

Compound Name: 2-Aminohexadecanoic acid

Cat. No.: B1268276

Disclaimer: This technical guide addresses the current understanding of the safety and toxicity
profile of 2-aminohexadecanoic acid. A comprehensive literature search has revealed a
significant lack of specific toxicological data for this compound. Therefore, this document
primarily summarizes the available information on the parent compound, hexadecanoic acid
(palmitic acid), and provides a general framework for the safety assessment of novel fatty acid
derivatives. The information on related compounds should be interpreted with caution and not
as a direct representation of the safety profile of 2-aminohexadecanoic acid.

Introduction

2-Aminohexadecanoic acid, also known as 2-aminopalmitic acid, is a derivative of the
saturated fatty acid hexadecanoic acid (palmitic acid).[1] It belongs to the class of alpha-amino
fatty acids.[1] While the parent compound, palmitic acid, is one of the most common saturated
fatty acids in animals and plants, information regarding the biological activity, safety, and
toxicity of its 2-amino derivative is scarce in publicly available scientific literature.[2][3] This
guide aims to provide a comprehensive overview of the known information and to extrapolate
potential safety considerations based on the toxicological profiles of related long-chain fatty
acids.

Physicochemical Properties

A summary of the computed physicochemical properties of 2-aminohexadecanoic acid is
presented in Table 1.
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Table 1: Physicochemical Properties of 2-Aminohexadecanoic Acid

Property Value Source
Molecular Formula C16H33NO2 PubChem[1]
Molecular Weight 271.44 g/mol PubChem[1]
XLogP3 3.9 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[4]
Hydrogen Bond Acceptor

Count 2 PubChem[4]
Rotatable Bond Count 14 LIPID MAPS[4]
Topological Polar Surface Area  63.3 A2 PubChem[1]
CAS Number 7769-79-1 PubChem[1]

Toxicological Profile

There is a notable absence of specific toxicological studies on 2-aminohexadecanoic acid. A
review of safety data sheets indicates "no data available" for acute toxicity, skin
corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, and reproductive toxicity.[5]

General Toxicity of Long-Chain Fatty Acids

In the absence of specific data, the toxicological profile of the parent compound, hexadecanoic
acid (palmitic acid), can provide some initial insights, although the addition of an amino group
at the alpha position could significantly alter its biological properties.

» Cytotoxicity: Palmitic acid has been shown to induce cytotoxicity in various cell lines, often
through the induction of oxidative stress, endoplasmic reticulum stress, and apoptosis.[6][7]
For instance, it can lead to the production of reactive oxygen species (ROS) and affect the
expression of proteins involved in cell survival and death.[2][8]
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« In Vivo Toxicity: Studies on very-long-chain fatty acids in rats have indicated that high doses

can lead to transient lipid accumulation in the liver and kidneys.[9] However, for some fatty
acids, a No-Observed-Adverse-Effect Level (NOAEL) has been established.[9]

o Genotoxicity: For many common fatty acids, such as decanoic acid, there is no expectation

of genotoxicity based on available data.[10]

Table 2: Summary of Toxicological Data for Hexadecanoic Acid (Palmitic Acid)

Cell Line/Animal

Endpoint Observation Reference
Model
o Human colon cancer ICso value of 0.8
Cytotoxicity ] [11]
cell line (HCT-116) pg/mL
Human breast cancer CTCso values of 73.86
cells (MCF-7 and pg/mL and 71.22 [12]
MDA-MB-231) pg/mL, respectively
Human umbilical vein o ) ]
o . Significant increase in
Oxidative Stress endothelial cells ] [8]
ROS production
(HUVECS)
) Human pancreatic (3- ]
Apoptosis Induced apoptosis [6]
cells
] o Sprague Dawley Rats NOAEL of 900
In Vivo Toxicity o ) )
(L-B-Aminoisobutyric mg/kg/day in a 90-day  [13]

(related fatty acids)

Acid)

study

Experimental Protocols

Due to the lack of specific studies on 2-aminohexadecanoic acid, this section outlines general

experimental protocols commonly used for assessing the cytotoxicity of fatty acids.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.
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Protocol:

o Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere
overnight.

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
2-aminohexadecanoic acid) and a vehicle control. Incubate for a specified period (e.g., 24,
48, 72 hours).

e MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the

formation of formazan crystals.
o Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the control.

Click to download full resolution via product page

MTT Assay Experimental Workflow.

Potential Signaling Pathways

Specific signaling pathways modulated by 2-aminohexadecanoic acid have not been
identified. However, based on the known biological activities of palmitic acid, several pathways
could be of interest for future investigation. Palmitic acid has been shown to influence
pathways related to cellular stress and metabolism.[2][14]
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Potential Signaling Pathways for Fatty Acids.

Conclusion and Future Directions

The current body of scientific literature lacks specific data on the safety and toxicity of 2-
aminohexadecanoic acid. While information on the parent compound, hexadecanoic acid,
provides a starting point for hypothesis generation, it is crucial to conduct dedicated
toxicological studies on the 2-amino derivative to establish its safety profile. Future research
should focus on in vitro cytotoxicity assays across a range of cell lines, followed by in vivo
studies to determine acute and chronic toxicity, as well as genotoxicity and reproductive
toxicity. Mechanistic studies to elucidate the specific signaling pathways affected by 2-
aminohexadecanoic acid are also warranted to understand its biological effects fully. Without
such data, any application of this compound in drug development or other areas should be
approached with extreme caution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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